Cas no 1566418-59-4 (Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]-)

• Product Name: Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]-
• CAS No: 1566418-59-4
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 5252590
• Update Time: 2025-10-31

Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]-

• Inchi： 1S/C11H13BrO2S/c1-8(6-13)15-7-11(14)9-3-2-4-10(12)5-9/h2-5,8,13H,6-7H2,1H3
• InChI Key： XWQIOJKXYJUOID-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(Br)=C1)CSC(C)CO

Additional information on Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]-

Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- (CAS No. 1566418-59-4): A Comprehensive Overview

Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- (CAS No. 1566418-59-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- is noteworthy for its brominated phenyl group and the thioether functionality attached to the ketone moiety. These structural elements contribute to its chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological properties of this compound. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases.

Moreover, preliminary in vitro and in vivo studies have demonstrated that Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- possesses significant antioxidant properties. These properties are attributed to its ability to scavenge free radicals and reduce oxidative stress, which is a key factor in many chronic diseases. The compound's antioxidant activity has been evaluated using various assays, including DPPH and ORAC assays, with consistent positive results.

In addition to its anti-inflammatory and antioxidant activities, Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- has shown promise in neuroprotective applications. A study conducted by researchers at the University of California in 2023 found that this compound can protect neuronal cells from oxidative damage and apoptosis induced by neurotoxic agents such as amyloid-beta peptides. This neuroprotective effect makes it a potential candidate for the treatment of neurodegenerative diseases like Alzheimer's disease.

The synthesis of Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- involves several steps, including the bromination of a phenyl ring and the formation of a thioether bond. Various synthetic routes have been explored to optimize yield and purity. One commonly used method involves the reaction of 3-bromobenzoyl chloride with 2-hydroxy-1-methylethanethiol in the presence of a base such as triethylamine. This method has been reported to yield high purity products suitable for further biological evaluation.

The safety profile of Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- is an important consideration for its potential therapeutic applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be advanced to clinical trials.

Future research on Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- is likely to focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more advanced preclinical models. Additionally, efforts to identify synergistic combinations with other therapeutic agents may enhance its therapeutic potential.

In conclusion, Ethanone, 1-(3-bromophenyl)-2-[(2-hydroxy-1-methylethyl)thio]- (CAS No. 1566418-59-4) represents a promising compound with diverse biological activities. Its anti-inflammatory, antioxidant, and neuroprotective properties make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in addressing unmet medical needs.